Cas no 2034361-38-9 (3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034361-38-9
• MF: C₁₆H₂₀N₂O₆S
• MW: 368.404803276062
• CID: 5551138
• Update Time: 2025-10-28

3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C16H20N2O6S/c19-15-12-24-16(20)18(15)13-7-8-17(11-13)25(21,22)10-4-9-23-14-5-2-1-3-6-14/h1-3,5-6,13H,4,7-12H2
• InChI Key： MUIUUDVAEFFDJD-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(S(CCCOC3=CC=CC=C3)(=O)=O)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

3-[1-(3-Phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034361-38-9): An Overview

3-[1-(3-Phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034361-38-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antimicrobial activity and other biological properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione is characterized by a central oxazolidinone ring linked to a pyrrolidine moiety through a sulfonyl group. The presence of the phenoxypropyl substituent adds complexity and specificity to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrolidine ring, introduction of the sulfonyl group, and final cyclization to form the oxazolidinone ring.

Recent studies have explored various synthetic routes to optimize the yield and purity of 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione. For instance, a one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction times and improve overall efficiency. This approach not only simplifies the synthetic process but also enhances the scalability for industrial production.

Biological Activity

The biological activity of 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione has been extensively studied in both in vitro and in vivo models. One of the most notable properties of this compound is its potent antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria. This activity is attributed to its ability to inhibit protein synthesis by binding to the 50S ribosomal subunit.

In addition to its antimicrobial properties, recent research has also highlighted the potential of 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione as an antiviral agent. Studies have shown that it can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism behind this antiviral activity is believed to involve interference with viral RNA synthesis or viral entry into host cells.

Potential Therapeutic Applications

The unique combination of antimicrobial and antiviral activities makes 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione a promising candidate for various therapeutic applications. In the context of infectious diseases, this compound could be developed into a new class of broad-spectrum antibiotics or antiviral drugs. Clinical trials are currently underway to evaluate its safety and efficacy in treating bacterial infections and viral diseases.

Beyond its direct therapeutic applications, 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione has also shown potential as a lead compound for drug discovery. Its structural scaffold can be modified to enhance specific biological activities or improve pharmacokinetic properties. For example, researchers have explored derivatives with enhanced water solubility or reduced toxicity for improved drug delivery.

Safety and Toxicity Profiles

The safety and toxicity profiles of 3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione are crucial considerations for its development as a therapeutic agent. Preclinical studies have indicated that this compound exhibits low toxicity in animal models at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.

To ensure patient safety, ongoing research is focused on optimizing the dosing regimens and delivery methods for this compound. Additionally, efforts are being made to develop biomarkers that can predict individual patient responses and guide personalized treatment strategies.

Conclusion

3-[1-(3-phenoxypropylsulfonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034361-38-9) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure confers potent antimicrobial and antiviral activities, making it a valuable candidate for developing new therapeutic agents. Ongoing research continues to explore its full potential and address key challenges related to safety and efficacy. As our understanding of this compound deepens, it holds great promise for improving patient outcomes in various infectious diseases.